Cas no 61-70-1 (1-Methyl-2-oxindole (1-Methyl-2-indolone))

1-Methyl-2-oxindole (1-Methyl-2-indolone) is a heterocyclic organic compound featuring a fused benzene and pyrrolidone ring structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid bicyclic framework and reactive carbonyl group make it valuable for constructing complex molecules, including bioactive indole derivatives. The methyl substitution at the 1-position enhances stability while retaining reactivity for further functionalization. 1-Methyl-2-oxindole is commonly employed in medicinal chemistry research, where it contributes to the synthesis of potential therapeutic agents targeting neurological and inflammatory pathways. Its well-defined chemical properties and compatibility with diverse reaction conditions underscore its utility in industrial and academic laboratories.
1-Methyl-2-oxindole (1-Methyl-2-indolone) structure
61-70-1 structure
Product name:1-Methyl-2-oxindole (1-Methyl-2-indolone)
CAS No:61-70-1
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00030253
CID:505773
PubChem ID:6096

1-Methyl-2-oxindole (1-Methyl-2-indolone) Chemical and Physical Properties

Names and Identifiers

    • 1-Methylindolin-2-one
    • 1-Methyl-2-indolinone
    • 1-METHYL-1,3-DIHYDRO-2H-INDOL-2-ONE
    • 1-Methyl-2,3-dihydro-1H-indol-2-one
    • 1-Methyl-2-oxindole
    • 1-Methyl-2-oxindole (1-Methyl-2-indolone)
    • 1-methyl-3H-indol-2-one
    • 2H-Indol-2-one,1,3-dihydro-1-methyl-
    • 1-Methyloxindole
    • 2,3-DIHYDRO-1-METHYLINDOL-2-ONE
    • 2-INDOLINONE,1-METHYL
    • N-Methyl-2-indolinone
    • N-Methylindol-2(3H)-one
    • N-methyl-indol-2-one
    • N-methyloxindole
    • 1-Methyl-1,3-dihydroindol-2-one
    • Ba 2777
    • NSC 97219
    • 2-INDOLINONE, 1-METHYL-
    • 1-Methylindol-2(3H)-one
    • 1,3-Dihydro-1-methyl-2H-indol-2-one
    • Oxindole, 1-methyl-
    • 2H-Indol-2-one, 1,3-dihydro-1-methyl-
    • BKN6HNS2AW
    • RSQUAQMIGSMNNE-UHFFFA
    • AKOS000359704
    • SY042826
    • MFCD00030253
    • CHEMBL41326
    • EN300-17172
    • WLZ3260
    • methyl-1,3-dihydro-indol-2-one
    • BA-2777
    • UNII-BKN6HNS2AW
    • BRN 0124173
    • PD179599
    • 1-METHYL-1H-INDOLIN-2-ONE
    • 1-Methyl-2-indolone
    • DB-025631
    • DTXSID60209850
    • N-Methyl-2-oxindole
    • Z56899025
    • CS-W013308
    • 1-Methyl-2-oxindole, 97%
    • CS-10396
    • 61-70-1
    • NSC97219
    • NSC-97219
    • RSQUAQMIGSMNNE-UHFFFAOYSA-
    • HMS1578E04
    • TS-01920
    • InChI=1/C9H9NO/c1-10-8-5-3-2-4-7(8)6-9(10)11/h2-5H,6H2,1H3
    • STL260057
    • 5-21-08-00008 (Beilstein Handbook Reference)
    • SCHEMBL578262
    • AC-14400
    • N-methylindolin-2-one
    • 1-Methyl-1,3-dihydro-2H-indol-2-one #
    • NS00010288
    • 1-Methyl-1,3-dihydro-indol-2-one
    • SB66124
    • 2H-Indol-2-one,3-dihydro-1-methyl-
    • MDL: MFCD00030253
    • Inchi: 1S/C9H9NO/c1-10-8-5-3-2-4-7(8)6-9(10)11/h2-5H,6H2,1H3
    • InChI Key: RSQUAQMIGSMNNE-UHFFFAOYSA-N
    • SMILES: O=C1C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2N1C([H])([H])[H]
    • BRN: 0124173

Computed Properties

  • Exact Mass: 147.06800
  • Monoisotopic Mass: 147.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • XLogP3: 1
  • Surface Charge: 0
  • Topological Polar Surface Area: 20.3

Experimental Properties

  • Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 85-88 °C (lit.)
  • Boiling Point: 346°C at 760 mmHg
  • Flash Point: 172.3°C
  • Refractive Index: 1.584
  • Solubility: Slightly soluble (13 g/l) (25 º C),
  • PSA: 20.31000
  • LogP: 1.27050

1-Methyl-2-oxindole (1-Methyl-2-indolone) Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • RTECS:NM2208800
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

1-Methyl-2-oxindole (1-Methyl-2-indolone) Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-Methyl-2-oxindole (1-Methyl-2-indolone) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R007526-1g
1-Methyl-2-oxindole (1-Methyl-2-indolone)
61-70-1 97%
1g
¥139 2024-05-22
Enamine
EN300-17172-1.0g
1-methyl-2,3-dihydro-1H-indol-2-one
61-70-1 95%
1g
$0.0 2023-06-08
Enamine
EN300-17172-5.0g
1-methyl-2,3-dihydro-1H-indol-2-one
61-70-1 95%
5.0g
$130.0 2023-02-09
eNovation Chemicals LLC
Y1042926-10g
1-Methyl-2-indolinone
61-70-1 98%
10g
$165 2023-09-04
TRC
M305490-5g
1-Methyl-2-oxindole (1-Methyl-2-indolone)
61-70-1
5g
$ 115.00 2023-09-07
eNovation Chemicals LLC
D403947-25g
1-METHYL-2-INDOLINONE
61-70-1 97%
25g
$1800 2024-06-05
eNovation Chemicals LLC
D914807-5g
1-Methyl-2-indolinone
61-70-1 98%
5g
$115 2023-08-31
abcr
AB469191-5 g
1-Methylindolin-2-one, min. 95%; .
61-70-1
5g
€252.10 2023-06-15
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
466921-5G
1-Methyl-2-oxindole (1-Methyl-2-indolone)
61-70-1
5g
¥1297.44 2023-12-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M86730-1g
1-Methylindolin-2-one
61-70-1
1g
¥166.0 2021-09-08

1-Methyl-2-oxindole (1-Methyl-2-indolone) Production Method

1-Methyl-2-oxindole (1-Methyl-2-indolone) Related Literature

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